2-methoxy-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzenesulfonamide

Specification

• CAS No.: 2034261-54-4
• Molecular Formula: C18H21NO4S
• Molecular Weight: 347.43
• IUPAC Name: 2-methoxy-N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]benzenesulfonamide
• Standard InChI: InChI=1S/C18H21NO4S/c1-22-16-9-5-6-10-17(16)24(20,21)19-13-18(23-2)11-14-7-3-4-8-15(14)12-18/h3-10,19H,11-13H2,1-2H3
• Standard InChI Key: WWTJLFFJYXASOD-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1S(=O)(=O)NCC2(CC3=CC=CC=C3C2)OC

Introduction

2-Methoxy-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzenesulfonamide is a complex organic compound with a molecular formula of C18H21NO4S and a molecular weight of 347.4 g/mol. This compound belongs to the sulfonamide class, which is known for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structure of this compound features a benzenesulfonamide core with a 2-methoxy-2,3-dihydro-1H-inden-2-ylmethyl group attached, which suggests potential applications in medicinal chemistry.

Synthesis Methods

The synthesis of sulfonamides generally involves the reaction of a sulfonyl chloride with an amine. For 2-methoxy-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzenesulfonamide, the synthesis would likely start with the preparation of the indene derivative, followed by its reaction with a methoxy-substituted benzenesulfonyl chloride. The specific conditions, such as solvent choice and temperature, would be critical for optimizing yield and purity.

Biological Activity

Sulfonamides are known for their broad spectrum of biological activities. While specific data on the anticancer or antimicrobial activity of 2-methoxy-N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)benzenesulfonamide is not available, related compounds have shown promising results in these areas. For instance, sulfonamides have been explored as anticancer agents due to their ability to inhibit cell growth and induce apoptosis in cancer cells.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies should focus on its synthesis optimization, biological activity evaluation, and potential applications in medicinal chemistry. The use of computational models, such as QSAR (Quantitative Structure-Activity Relationship) analysis, could help predict its biological activity and guide further modifications to enhance its efficacy.